Cas no 66962-16-1 (1,3,5-Triazine-2(1H)-thione, 4,6-bis(dimethylamino)-)

1,3,5-Triazine-2(1H)-thione, 4,6-bis(dimethylamino)- Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 4,6-bis(dimethylamino)-
• 2,6-bis(dimethylamino)-1H-1,3,5-triazine-4-thione
• SCHEMBL10976419
• 66962-16-1
• DTXSID20481670

• InChIKey： KZBXRFTWKKUJOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N5S/c1-11(2)5-8-6(12(3)4)10-7(13)9-5/h1-4H3,(H,8,9,10,13)
• SMILES： CN(C)C1=NC(=S)N=C(N1)N(C)C

Computed Properties

• Exact Mass: 199.08939
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.08916661g/mol
• Heavy Atom Count: 13
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 43.23